Cas no 6131-38-0 ((2-hydroxy-4-methoxyphenyl)-(4-methoxyphenyl)methanone)

• Product Name: (2-hydroxy-4-methoxyphenyl)-(4-methoxyphenyl)methanone
• CAS No: 6131-38-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1626757
• PubChem ID: 96154
• Update Time: 2025-04-21

(2-hydroxy-4-methoxyphenyl)-(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-hydroxy-4-methoxyphenyl)-(4-methoxyphenyl)methanone
• ST50979585
• NSC56770
• SureCN228916
• 2-hydroxy-4',4-dimethoxybenzophenone
• AC1Q5EIQ
• 2'-hydroxy-4,4'-dimethoxybenzophenone
• (2-hydroxy-4-methoxyphenyl)(4-methoxyphenyl)methanone
• 2-hydroxy-4,4'-dimethoxybenzophenone
• 2-hydroxy-4,4'-dimethoxy-benzophenone
• 2-hydroxy-4-methoxy-4'-methoxybenzophenone
• AC1L3VUQ
• BRN 1982245
• Methanone, (2-hydroxy-4-methoxyphenyl)(4-methoxyphenyl)-
• ST50979585; NSC56770; SureCN228916; 2-hydroxy-4',4-dimethoxybenzophenone; AC1Q5EIQ; 2'-hydroxy-4,4'-dimethoxybenzophenone; (2-hydroxy-4-methoxyphenyl)(4-methoxyphenyl)methanone; (2-Hydroxy-4-methoxyphenyl)(4-methoxyphenyl)methanone; 2-hydroxy-4,4'-dimethoxybenzophenone; 2-hydroxy-4,4'-dimethoxy-benzophenone; 2-hydroxy-4-methoxy-4'-methoxybenzophenone; AC1L3VUQ; BRN 1982245; Methanone, (2-hydroxy-4-methoxyphenyl)(4-methoxyphenyl)-;
• (2-Hydroxy-4-methoxyphenyl) (4-methoxyphenyl)methanone
• DTXSID10210214
• NSC 56770
• NCIOpen2_002283
• MTZ4N6TC5L
• UNII-MTZ4N6TC5L
• AKOS024353458
• SCHEMBL228916
• 6131-38-0
• 4,4'-Dimethoxy-2-hydroxybenzophenone
• 4-08-00-03164 (Beilstein Handbook Reference)
• NSC-56770
• (2-Hydroxy-4-methoxyphenyl) (4-methoxyphenyl) methanone
• BDACRXKSBPLSJG-UHFFFAOYSA-N
• BENZOPHENONE, 2-HYDROXY-4,4'-DIMETHOXY-

• Inchi： 1S/C15H14O4/c1-18-11-5-3-10(4-6-11)15(17)13-8-7-12(19-2)9-14(13)16/h3-9,16H,1-2H3
• InChI Key： BDACRXKSBPLSJG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)O)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• LogP: 2.64040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones